Cas no 5493-64-1 (2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide)

• Product Name: 2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide
• CAS No: 5493-64-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1073743
• PubChem ID: 870676
• Update Time: 2025-04-24

2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide
• (biphenyl-2-yloxy)-acetic acid hydrazide
• AC1LHX07
• AC1Q54YW
• AC1Q5PXD
• CBMicro_022723
• STK014871
• 5493-64-1
• 379255-60-4
• EN300-03722
• 2-(biphenyl-2-yloxy)acetohydrazide
• AKOS000116144
• Z56867234
• 2-{[1,1'-biphenyl]-2-yloxy}acetohydrazide
• Cambridge id 5493641
• SR-01000210989-1
• SR-01000210989
• DTXSID60357885
• CCG-9571
• CS-0219332
• G32354
• 2-(2-phenylphenoxy)acetohydrazide
• BIM-0022719.P001
• Oprea1_001003

• Inchi： 1S/C14H14N2O2/c15-16-14(17)10-18-13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H,10,15H2,(H,16,17)
• InChI Key： PSZZXIHTHWICJX-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Additional information on 2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide

Compound CAS No. 5493-64-1: 2-([1,1'-Biphenyl]-2-yloxy)acetohydrazide

The compound with CAS No. 5493-64-1, commonly referred to as 2-([1,1'-biphenyl]-2-yloxy)acetohydrazide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the stability and functionality of various chemical systems.

The molecular structure of 2-([1,1'-biphenyl]-2-yloxy)acetohydrazide consists of a biphenyl group attached to an acetohydrazide moiety. The biphenyl group contributes to the molecule's aromaticity and rigidity, while the acetohydrazide group introduces hydrogen bonding capabilities. These features make the compound highly versatile for use in diverse chemical reactions and material assemblies.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as X-ray crystallography and computational modeling. These studies have revealed that the compound exhibits excellent thermal stability and mechanical robustness, making it a promising candidate for high-performance materials. Additionally, its ability to form supramolecular assemblies has been explored for applications in drug delivery systems and self-healing polymers.

In the context of pharmaceutical applications, 2-([1,1'-biphenyl]-2-yloxy)acetohydrazide has shown potential as a building block for bioactive molecules. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it a valuable component in drug design. Researchers have also investigated its role in modulating enzyme activity and cellular signaling pathways, further underscoring its biomedical relevance.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of 2-([1,1'-biphenyl]-2-yloxy)acetohydrazide, reducing costs and improving yield. These developments have facilitated its broader adoption in both academic research and industrial applications.

In conclusion, CAS No. 5493-64-1 (2-([1,1'-biphenyl]-2-yloxy)acetohydrazide) represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structural properties, combined with recent breakthroughs in synthesis and characterization techniques, position it as a key player in advancing modern chemical science.